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Compound of Interest

Compound Name: Nardoguaianone K

Cat. No.: B1231606 Get Quote

A comprehensive analysis of the anti-cancer properties of Nardoguaianone compounds, with a

particular focus on Nardoguaianone L, reveals significant potential in preclinical settings,

especially against pancreatic cancer. This guide synthesizes the available experimental data to

provide researchers, scientists, and drug development professionals with an objective

comparison of its performance and a detailed overview of its mechanisms of action.

Comparative Efficacy of Nardoguaianone L in
Pancreatic Cancer
Nardoguaianone L, a novel guaiane-type sesquiterpenoid isolated from Nardostachys

jatamansi DC., has demonstrated noteworthy anti-tumor activity.[1][2] The primary focus of the

research has been on pancreatic cancer cell lines, where Nardoguaianone L has been shown

to inhibit cell viability and induce apoptosis.[3][4][5]

Quantitative Analysis of Anti-Cancer Effects
The following table summarizes the key quantitative data from studies on Nardoguaianone L's

effect on pancreatic cancer cells.
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Compound Cell Line Metric Value
Control/Compar

ator

Nardoguaianone

L (G-6)
SW1990 IC50 2.1 ± 0.3 µM

Gemcitabine

(IC50: 1.8 ± 0.5

µM)[3]

Nardoguaianone

L (G-6) +

Gemcitabine

SW1990 Apoptosis Rate 31.2%

G-6 alone:

17.45%,

Gemcitabine

alone: 21.55%[1]

Nardoguaianone

L (G-6) +

Gemcitabine

SW1990, Capan-

2, PANC-1

Inhibition of

Survival

1.35- to 3.39-fold

(SW1990), 1.12-

to 2.39-fold

(Capan-2), 1.32-

to 2.83-fold

(PANC-1)

Not specified

Mechanisms of Action: Signaling Pathways
Nardoguaianone L exerts its anti-cancer effects through the modulation of several key signaling

pathways, leading to apoptosis and inhibition of cell proliferation and migration.

AGE-RAGE Signaling Pathway
In combination with gemcitabine, Nardoguaianone L activates the AGE-RAGE signaling

pathway.[1] This activation leads to an increase in reactive oxygen species (ROS) and a

decrease in mitochondrial membrane potential (MMP), ultimately triggering apoptosis in

pancreatic cancer cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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